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Compound of Interest

Compound Name: Lifibrol

Cat. No.: B1675322 Get Quote

Essential Safety and Handling Guide for Lifibrol
Disclaimer: A complete, publicly available Safety Data Sheet (SDS) for Lifibrol (CAS No.

96609-16-4) could not be located. The following information is based on available chemical

properties and general laboratory safety protocols for handling solid organic compounds. It is

imperative to obtain the official SDS from your supplier and conduct a thorough, site-specific

risk assessment before commencing any work with this substance. This guide is intended to

provide immediate, foundational safety and logistical information.

Lifibrol: Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Lifibrol. This

information is crucial for understanding its behavior under various laboratory conditions.

Property Value Source

Molecular Formula C21H26O4 PubChem[1]

Molecular Weight 342.4 g/mol PubChem[1]

Appearance Solid (Appearance may vary) TargetMol[2]

IUPAC Name
4-[4-(4-tert-butylphenyl)-2-

hydroxybutoxy]benzoic acid
PubChem[1]

CAS Number 96609-16-4 PubChem[1]
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Personal Protective Equipment (PPE)
Given the absence of specific toxicological data, a cautious approach to personal protection is

warranted. The following PPE is recommended as a minimum standard when handling Lifibrol,
particularly in its powdered form.

Equipment Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield worn over safety

glasses.

Protects against splashes,

dust, and unforeseen

reactions.

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. Check glove

manufacturer's compatibility

chart if available.

Body Protection A laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if handling

large quantities, if the material

is dusty, or if work is not

performed in a well-ventilated

area.

Minimizes inhalation of

airborne particles.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe laboratory environment.

Engineering Controls
Ventilation: Handle Lifibrol in a well-ventilated area. For procedures that may generate dust,

use a chemical fume hood.

Eyewash and Safety Shower: Ensure that a functional eyewash station and safety shower

are readily accessible in the immediate work area.
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Step-by-Step Handling Protocol
Preparation: Before handling, review all available safety information and ensure all

necessary PPE is correctly worn. Clearly label all containers.

Weighing and Transfer: Conduct weighing and transfer operations in a fume hood or other

ventilated enclosure to minimize the potential for generating and inhaling dust. Use a spatula

for transfers and avoid scooping directly from the primary container.

Solution Preparation: When dissolving the solid, add the solid to the solvent slowly to avoid

splashing.

Spill Management: In the event of a spill, immediately alert others in the vicinity. For a small

dry spill, carefully sweep up the material, avoiding dust generation, and place it in a sealed

container for disposal. For a liquid spill, absorb with an inert material and place in a sealed

container. Clean the spill area thoroughly.

Decontamination: At the conclusion of work, decontaminate all surfaces and equipment.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Lifibrol and its containers is a critical aspect of laboratory safety and

environmental responsibility.

Waste Characterization: As the specific hazards of Lifibrol are not fully documented, it is

prudent to treat all waste containing this substance as hazardous chemical waste.

Solid Waste: Collect all solid Lifibrol waste, including contaminated consumables (e.g.,

weigh boats, paper towels), in a clearly labeled, sealed, and appropriate waste container.

Liquid Waste: Solutions containing Lifibrol should be collected in a labeled, sealed, and

appropriate liquid waste container. Do not dispose of down the drain.

Empty Containers: "RCRA empty" containers (no freestanding liquid and residue has been

removed) may be disposed of in regular trash after the label has been defaced. However,
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given the lack of complete hazard information, it is advisable to consult with your institution's

environmental health and safety (EHS) office.

Institutional Guidelines: Always follow your institution's and local regulations for chemical

waste disposal. Contact your EHS office for specific guidance.

Visualizing Safe Handling Workflows
To further clarify the procedural steps for safe handling and PPE selection, the following

diagrams are provided.
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Caption: Workflow for the safe handling of Lifibrol.
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Minimum Required PPE

Handling Lifibrol

Safety Goggles Nitrile Gloves Lab Coat

Potential for Dust or Aerosol Generation?

Add NIOSH-Approved Respirator

 Yes (No Hood) Work in a Fume Hood

 Yes 

Proceed with Caution

 No  If high risk

Click to download full resolution via product page

Caption: PPE selection guide for handling Lifibrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Lifibrol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675322#personal-protective-equipment-for-
handling-lifibrol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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